Cas no 2680847-45-2 (5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2680847-45-2
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5650366
• PubChem ID: 165912810
• Update Time: 2025-10-21

5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid
• 2680847-45-2
• EN300-28276495
• 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C11H14N2O4/c1-7(14)13-4-2-3-8(5-13)10-9(11(15)16)12-6-17-10/h6,8H,2-5H2,1H3,(H,15,16)
• InChI Key： IHERNPKJEZFJEF-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2680847-45-2)

5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2680847-45-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring, an oxazole core, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold for targeting enzymes and receptors involved in inflammation, metabolic disorders, and infectious diseases.

The synthetic route for 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid often involves multi-step organic reactions, including condensation, cyclization, and acetylation. Its molecular formula (C₁₁H₁₄N₂O₄) and molecular weight (238.24 g/mol) are critical for analytical characterization. Advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and structural integrity, which are essential for its use in high-value applications.

In recent years, the demand for heterocyclic compounds like 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid has surged due to their role in medicinal chemistry. The compound’s oxazole-carboxylic acid moiety is a key pharmacophore found in several FDA-approved drugs, highlighting its relevance in drug design. For instance, similar structures are explored for their anti-inflammatory and antimicrobial properties, aligning with current trends in combating antibiotic resistance and chronic diseases.

From an SEO perspective, users frequently search for terms such as "oxazole derivatives uses," "piperidine-based compounds in medicine," and "CAS 2680847-45-2 supplier." These queries reflect the growing interest in niche chemical intermediates for R&D. To address this, suppliers and researchers emphasize the compound’s solubility, stability, and compatibility with common solvents, which are critical for laboratory and industrial-scale applications.

The agrochemical sector also explores 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid for developing novel pesticides and herbicides. Its structural motifs mimic natural products, offering eco-friendly alternatives to traditional agrochemicals. This aligns with global trends toward sustainable agriculture and reduced environmental impact, making it a hot topic in scientific forums and patent filings.

In conclusion, 5-(1-Acetylpiperidin-3-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2680847-45-2) is a promising compound with multifaceted applications. Its synthetic versatility, biological activity, and alignment with industry trends ensure its continued relevance in both academic and industrial settings. Future research may uncover additional therapeutic or agricultural benefits, further solidifying its importance in the chemical sciences.